Cas no 2228771-61-5 (methyl 5-(2-nitroethyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(2-nitroethyl)thiophene-3-carboxylate
• CAS No: 2228771-61-5
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 6331530
• PubChem ID: 165609943
• Update Time: 2025-07-23

methyl 5-(2-nitroethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-nitroethyl)thiophene-3-carboxylate
• 2228771-61-5
• EN300-1743585

• Inchi： 1S/C8H9NO4S/c1-13-8(10)6-4-7(14-5-6)2-3-9(11)12/h4-5H,2-3H2,1H3
• InChI Key： TWOWSZQRHLSXOF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.02522894g/mol
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Additional information on methyl 5-(2-nitroethyl)thiophene-3-carboxylate

Methyl 5-(2-nitroethyl)thiophene-3-carboxylate (CAS No. 2228771-61-5): A Comprehensive Overview

Methyl 5-(2-nitroethyl)thiophene-3-carboxylate, identified by its CAS number 2228771-61-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural uniqueness of methyl 5-(2-nitroethyl)thiophene-3-carboxylate lies in its combination of a thiophene core, a nitroethyl side chain, and a methyl ester group, which collectively contribute to its distinct chemical properties and biological interactions.

The thiophene ring, a five-membered heterocyclic aromatic structure containing sulfur, is a pivotal feature in many bioactive molecules. It serves as a scaffold for various pharmacophores, enabling interactions with biological targets such as enzymes and receptors. In the case of methyl 5-(2-nitroethyl)thiophene-3-carboxylate, the presence of a nitro group at the 2-position and an ester group at the 3-position introduces additional functionalization, which can modulate its reactivity and biological activity. The nitro group, in particular, is known to influence electronic properties and can participate in hydrogen bonding or other forms of molecular recognition.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional aspects of compounds like methyl 5-(2-nitroethyl)thiophene-3-carboxylate. These studies have highlighted the compound's potential as a lead molecule in the design of novel therapeutic agents. For instance, virtual screening campaigns have identified this compound as a candidate for further optimization due to its favorable physicochemical properties and predicted binding affinity to various protein targets. Such computational insights have accelerated the discovery process, enabling rapid identification of promising candidates for experimental validation.

The synthesis of methyl 5-(2-nitroethyl)thiophene-3-carboxylate presents unique challenges due to the complexity of its structure. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, recent methodologies have focused on streamlined synthetic strategies that minimize intermediate steps while maintaining efficiency. For example, palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in the molecule with high precision. These advances in synthetic chemistry have not only improved access to methyl 5-(2-nitroethyl)thiophene-3-carboxylate but also paved the way for its scalable production.

Beyond its synthetic significance, methyl 5-(2-nitroethyl)thiophene-3-carboxylate has shown intriguing biological properties that warrant further exploration. Preliminary pharmacological studies suggest that this compound may exhibit activity against certain disease-related targets. Specifically, its interaction with enzymes involved in inflammatory pathways has been examined, indicating potential therapeutic benefits in managing inflammatory conditions. Additionally, its ability to modulate receptor activity has been explored in models of neurological disorders, where thiophene derivatives have demonstrated promise as pharmacological agents.

The growing interest in thiophene-based compounds is not without precedent; numerous drugs on the market today incorporate thiophene moieties into their structures due to their proven efficacy and safety profiles. For example, anticonvulsants like carbamazepine and antipsychotics such as clozapine both contain thiophene rings as part of their molecular framework. This precedent underscores the value of thiophene derivatives in medicinal chemistry and reinforces the rationale for investigating compounds like methyl 5-(2-nitroethyl)thiophene-3-carboxylate. By leveraging existing knowledge and building upon established structures, researchers can efficiently develop novel therapeutics with optimized properties.

In conclusion, methyl 5-(2-nitroethyl)thiophene-3-carboxylate (CAS No. 2228771-61-5) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable candidate for drug discovery efforts. As research continues to uncover new biological activities and refine synthetic strategies, compounds like this one are poised to make significant contributions to the development of next-generation therapeutic agents.